molecular formula C11H13NO2 B8314917 [3-(Methoxymethoxy)-4-methylphenyl]acetonitrile

[3-(Methoxymethoxy)-4-methylphenyl]acetonitrile

Cat. No.: B8314917
M. Wt: 191.23 g/mol
InChI Key: ZVVMXQMKOQNBLA-UHFFFAOYSA-N
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Description

[3-(Methoxymethoxy)-4-methylphenyl]acetonitrile is a useful research compound. Its molecular formula is C11H13NO2 and its molecular weight is 191.23 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H13NO2

Molecular Weight

191.23 g/mol

IUPAC Name

2-[3-(methoxymethoxy)-4-methylphenyl]acetonitrile

InChI

InChI=1S/C11H13NO2/c1-9-3-4-10(5-6-12)7-11(9)14-8-13-2/h3-4,7H,5,8H2,1-2H3

InChI Key

ZVVMXQMKOQNBLA-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=C(C=C1)CC#N)OCOC

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a mixture of 3-(methoxymethoxy)-4-methylbenzyl alcohol described in WO2004/022551 (9.80 g; 53.78 mmol), triethylamine (7.90 ml; 56.47 mmol) and anhydrous THF (50 ml) was added dropwise methanesulfonyl chloride (4.40 ml; 56.47 mmol) under ice-cooling. The mixture was stirred at the same temperature for 1.5 hours. The precipitate was collected and condensed under reduced pressure. Then, to the residue were added sodium cyanide (7.91 g; 0.161 mol) and anhydrous N,N-dimethylformamide (50 ml). The mixture was stirred at room temperature for 3 days. Water and ethyl acetate were added to the reaction solution. The organic layer was separated, washed with brine, dried over anhydrous sodium sulphate, and evaporated under reduced pressure. The residue was purified by column chromatograph on silica gel (hexane:ethyl acetate=3:1) to give [3-(methoxymethoxy)-4-methylphenyl]acetonitrile as blackish brown oil (7.87 g; 77%).
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